N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide

• IUPAC Name: N-[4-[(3,4,5-triethoxybenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C25H27N3O6S/c1-4-31-20-14-16(15-21(32-5-2)22(20)33-6-3)23(29)28-25(35)27-18-11-9-17(10-12-18)26-24(30)19-8-7-13-34-19/h7-15H,4-6H2,1-3H3,(H,26,30)(H2,27,28,29,35)
• InChI Key: AEPQLTHFURPICV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C25H27N3O6S
• Molecular Weight: 497.6 g/mol

Description

N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK). BTK is a key mediator of B-cell receptor signaling, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).

Mechanism of Action

N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide binds covalently to a cysteine residue in the active site of BTK, leading to irreversible inhibition of BTK activity. This results in downstream inhibition of the NF-κB, AKT, and MAPK signaling pathways, which are essential for B-cell survival and proliferation.
Biochemical and Physiological Effects:
N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to induce apoptosis and inhibit cell proliferation in B-cell malignancies. In addition, N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to inhibit B-cell activation and differentiation, which are important processes in the pathogenesis of B-cell malignancies.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is its high potency and selectivity for BTK, which makes it an ideal tool for studying the role of BTK in B-cell malignancies. However, one limitation of N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is its irreversible binding to BTK, which makes it difficult to use in kinetic studies.

Future Directions

For N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide include the development of combination therapies with other targeted agents or chemotherapy drugs for the treatment of B-cell malignancies. In addition, the use of N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in other BTK-mediated diseases such as autoimmune disorders and graft-versus-host disease is also an area of active research. Finally, the development of second-generation BTK inhibitors with improved pharmacokinetic and pharmacodynamic properties is also an area of interest.

Scientific Research Applications

N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been extensively studied in preclinical models of B-cell malignancies. In vitro studies have shown that N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide inhibits BTK activity and downstream signaling pathways, leading to decreased cell proliferation and survival in CLL and NHL cells. In vivo studies have demonstrated that N-[4-({[(3,4,5-triethoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has potent anti-tumor activity in mouse models of CLL and NHL, with minimal toxicity.